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Compound of Interest

Compound Name: Tussilagone

Cat. No.: B1682564

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tussilagone, a sesquiterpenoid ester, is a significant bioactive compound isolated from the
flower buds of Tussilago farfara. It is recognized for its various pharmacological activities,
including anti-inflammatory and antitumor effects. The structural elucidation and quality control
of Tussilagone heavily rely on modern spectroscopic techniques, primarily Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS). This technical guide provides an in-depth
analysis of the spectroscopic data of Tussilagone, offering a valuable resource for researchers
in natural product chemistry, pharmacology, and drug development.

Chemical Structure

The chemical structure of Tussilagone is fundamental to the interpretation of its spectroscopic

data.
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Isolation & Purification

Isolation from Tussilago farfara

l

Purification (e.g., Chromatography)

pd AN
L N\

Spectroscopic Anakﬁi{‘

Mass Spectrometry (MS) NMR Spectroscopy

- Molecular Weight - 1H, 13C, COSY, HSQC, HMBC
- Elemental Composition

Data Integration & Analysis

Proposal of Chemical Structure

l

Stereochemical Assignment (NOESY/ROESY)

Final Structure Confirmation

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Spectroscopic Data Analysis of Tussilagone: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1682564?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682564#tussilagone-spectroscopic-data-analysis-nmr-ms
https://www.benchchem.com/product/b1682564#tussilagone-spectroscopic-data-analysis-nmr-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1682564#tussilagone-spectroscopic-data-analysis-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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